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Compound of Interest

Compound Name:
5-(Bromomethyl)-2,1,3-

benzothiadiazole

Cat. No.: B1269113 Get Quote

Essential Safety and Handling Guide for 5-
(Bromomethyl)-2,1,3-benzothiadiazole
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling

5-(Bromomethyl)-2,1,3-benzothiadiazole. Adherence to these procedures is critical for

ensuring laboratory safety and minimizing risk.

Hazard Identification and Safety Precautions
5-(Bromomethyl)-2,1,3-benzothiadiazole is a hazardous chemical that requires careful

handling. The primary routes of exposure are inhalation, ingestion, and skin or eye contact.

GHS Hazard Classification:

Hazard Class Category

Acute Toxicity, Oral 3

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific target organ toxicity (single exposure) 3
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Signal Word: Danger

Hazard Statements:

H301: Toxic if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to minimize exposure. The following table

summarizes the required PPE for handling this chemical.
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Protection Type Specific Equipment
Standard/Specificat
ion

Purpose

Eye and Face

Protection

Chemical safety

goggles and a face

shield

ANSI Z87.1-2003,

EN166

To protect against

splashes and dust.

Safety glasses must

be worn beneath the

face shield.[2][3]

Hand Protection

Chemically resistant

gloves (e.g., Nitrile

rubber, Neoprene)

EN374

To prevent skin

contact. Inspect

gloves for tears or

holes before use.[2]

Body Protection

Flame-resistant lab

coat and chemical-

resistant apron

-

To protect against

splashes and

contamination of

personal clothing.[3]

Respiratory Protection

NIOSH/MSHA or

European Standard

EN 149 approved

respirator

29 CFR 1910.134 or

EN 149

Required when

handling outside of a

fume hood or when

dust is generated. Use

a respirator with a

particulate filter.[1][2]

Foot Protection
Closed-toe, chemical-

resistant shoes
-

To protect feet from

spills.[3]

Operational Plan: Step-by-Step Handling Protocol
Preparation:

Ensure a chemical fume hood is operational and available.

Verify that an eyewash station and safety shower are accessible and unobstructed.[1]

Assemble all necessary equipment and reagents within the fume hood.

Don all required PPE as specified in the table above.
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Handling:

Conduct all manipulations of 5-(Bromomethyl)-2,1,3-benzothiadiazole within a certified

chemical fume hood to minimize inhalation exposure.

Avoid the formation of dust and aerosols.[2]

Use compatible tools (e.g., spatulas, glassware) for transferring the solid.

Keep the container tightly closed when not in use.[2]

Avoid contact with skin, eyes, and clothing.[2]

Post-Handling:

Thoroughly decontaminate all work surfaces and equipment after use.

Wash hands and any potentially exposed skin with soap and water.[2]

Emergency Procedures
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Emergency Situation First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[4]

Spill

Evacuate the area. Wear appropriate PPE. For

small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a suitable, labeled container for disposal.

Prevent the spill from entering drains.

Disposal Plan
All waste containing 5-(Bromomethyl)-2,1,3-benzothiadiazole must be treated as hazardous

waste.

Waste Collection: Collect all solid waste, including contaminated PPE and cleaning

materials, in a designated, clearly labeled, and sealed container.

Labeling: Label the waste container with "Hazardous Waste" and the chemical name: "5-
(Bromomethyl)-2,1,3-benzothiadiazole".
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Storage: Store the waste container in a designated, well-ventilated, and secure area, away

from incompatible materials.

Disposal: Dispose of the contents and the container in accordance with all local, regional,

national, and international regulations.[5] Contact your institution's environmental health and

safety department for specific disposal procedures. Do not dispose of down the drain.[1]

Workflow for Safe Handling of 5-
(Bromomethyl)-2,1,3-benzothiadiazole

Preparation

Don PPE

Verify safety equipment

Handling in Fume Hood

Proceed with experiment

Decontamination

After experiment completion

Emergency Response

In case of spill or exposure

Doff PPE

Clean work area

Waste Disposal

Segregate waste

Dispose of contaminated materials
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-(Bromomethyl)-2,1,3-benzothiadiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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